2-Chloro-4-(3-nitrophenoxy)-furo[3,2-d]pyrimidine

• Molecular Formula: C12H6ClN3O4
• Molecular Weight: 291.64 g/mol
• IUPAC Name: 2-chloro-4-(3-nitrophenoxy)furo[3,2-d]pyrimidine
• InChI: InChI=1S/C12H6ClN3O4/c13-12-14-9-4-5-19-10(9)11(15-12)20-8-3-1-2-7(6-8)16(17)18/h1-6H
• InChI Key: ZKXPTHDGIVQQNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC(=NC3=C2OC=C3)Cl)[N+](=O)[O-]

Description

2-Chloro-4-(3-nitrophenoxy)-furo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C12H6ClN3O4 and its molecular weight is 291.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.4 g (33.9 mmol) of 2,4-dichlorofuro[3,2-d]pyrimidine (see: International Publication Number WO 2008073785 and WO 2008152394) was dissolved in 32 mL of methanol, and 5.7 g (40.6 mmol) of 3-nitrophenol and 12 mL (67.7 mmol) of diisopropylethylamine were added thereto, and stirred for 24 hours at room temperature. Upon the completion of the reaction, the resulting solid was filtered and dried over under a reduced pressure to obtain 6.3 g of the title compound (yield: 64%).